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Compound of Interest

Compound Name: 1-Ethyl-3-methylurea
CAS No.: 28145-10-0
Cat. No.: B1594511

Get Quote

Molecular Identity, Synthesis, and Analytical
Characterization[2][3]
Executive Summary

1-Ethyl-3-methylurea (EMU) is an unsymmetrical dialkylurea used primarily as a chemical
building block in organic synthesis and as a reference standard in impurity profiling.[2][3] With a
precise molecular weight of 102.14 g/mol , it serves as a critical model compound for
understanding the stability and reactivity of urea linkages in peptidomimetics and carbamate
drugs.[2][3]

In drug development, EMU is frequently encountered as:

e A Process Impurity: Formed during the synthesis of complex ureas via isocyanate
intermediates.[2][3]

o A Degradation Product: Resulting from the hydrolysis of more complex pharmaceutical
agents.[2][3]

e A Precursor: In the synthesis of nitrosourea alkylating agents (research grade).
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This guide provides a definitive physiochemical profile, synthesis pathways, and analytical

protocols for the identification and quantification of 1-Ethyl-3-methylurea.[2][3]

Physicochemical Profile

The accurate characterization of 1-Ethyl-3-methylurea relies on validating its fundamental

physical constants. The molecular weight of 102.14 Da is the primary discriminator in Mass

Spectrometry (MS) workflows.[2][3]

hle 1: C ~hemical Snecificati

Property

Specification

Notes

IUPAC Name

1-Ethyl-3-methylurea

Unique identifier for regulatory

CAS Registry Number 28145-10-0 -
filing.[2][3][4][5]
Molecular Formula
) Monoisotopic Mass: 102.0793
Molecular Weight 102.14 g/mol

Da

Physical State

Crystalline Solid

Hygroscopic; store under
desiccant.[2][3]

Melting Point

52-53 °C

Sharp melting range indicates
high purity.[2][3]

Solubility

Water, Ethanol, DMSO

Highly soluble in polar protic
solvents.[2][3]

LogP (Predicted)

0.10

Low lipophilicity; rapid renal

clearance expected.[2][3]

pKa

~14.9

Very weak acid (urea proton).

[2](3]

Synthesis and Reaction Pathways

Understanding the formation of 1-Ethyl-3-methylurea is essential for controlling it as an

impurity in Active Pharmaceutical Ingredient (API) manufacturing.[2][3]
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3.1 Primary Synthesis Route (Isocyanate Addition)

The most common industrial route involves the nucleophilic addition of an amine to an
isocyanate.[2][3] This reaction is rapid, exothermic, and quantitative.[2][3]

e Reagents: Ethyl Isocyanate + Methylamine (or Methyl Isocyanate + Ethylamine).[2][3]

e Mechanism: The lone pair on the amine nitrogen attacks the electrophilic carbon of the
isocyanate group.[2][3]

3.2 Degradation Pathway (Hydrolysis)

In aqueous formulations, complex substituted ureas can hydrolyze back to their parent amines
and carbon dioxide, but 1-Ethyl-3-methylurea itself is relatively stable at neutral pH.[2][3]
However, under strong acidic or basic conditions, it degrades.[2][3]

Visualization: Synthesis & Degradation Logic

The following diagram illustrates the formation of 1-Ethyl-3-methylurea and its potential
nitrosation risk (a critical safety concern).

Ethyl Isocyanate Nucleophilic Addition Nitrosation N-Nitroso-N-ethyl-N'-methylurea
(C2H5NCO) (Exothermic) (+ HONO/Acid) _ (Carcinogenic Impurity)
1—Ethy|-3j-methy|urea Strong Acid/Base
(MW: 102.14) ... (Degradation)
Methylamine ——m—™—— T T e > Hydrolysis Products
(CH3NH2) (Amines + CO2)

Click to download full resolution via product page

Figure 1: Reaction network showing the synthesis of 1-Ethyl-3-methylurea and its potential
conversion to genotoxic nitrosamines under acidic nitrite conditions.[2][3][5]

Analytical Characterization Protocols

To validate the identity of 1-Ethyl-3-methylurea, a multi-modal approach combining Mass
Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) is required.[2][3]

4.1 Liquid Chromatography-Mass Spectrometry (LC-MS)
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Objective: Detect 1-Ethyl-3-methylurea at trace levels (ppm) in a drug substance.

e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 pum).[2]
[3]

» Mobile Phase:

o A:0.1% Formic Acid in Water.[2][3]

o B: Acetonitrile.[2][3]
o Gradient: 5% B to 95% B over 5 minutes (Polar analyte elutes early).
e Detection (ESI+):

o Target lon:
[21[3]

o Fragment lons: High collision energy may yield
(loss of methylamine) or
(ethylamine fragment).[2][3]

4.2 Proton NMR (

-NMR) Spectroscopy

Obijective: Structural confirmation and distinguishing regioisomers.

¢ Solvent: DMSO-

o Key Signals:

o 1.0 ppm (Triplet, 3H): Methyl group of the ethyl chain.[2][3]

o 2.55 ppm (Doublet, 3H): N-Methyl group (
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-NH).[2][3]
o 3.0 ppm (Multiplet, 2H): Methylene group of the ethyl chain (

)-[21[3]
o 5.7-6.0 ppm (Broad singlets, 2H): Urea protons (

).[2][3] Note: Chemical shift varies with concentration and temperature.[2]

Impurity Control & Safety Strategy

In the context of ICH M7 guidelines (Mutagenic Impurities), 1-Ethyl-3-methylurea itself is not
classified as a high-potency mutagen like its nitrosated analogs (e.g., ENU).[2][3] However, it is
a precursor that requires control.[2][3]

Protocol: Distinguishing EMU from Nitrosoureas

Nitrosated ureas (MW ~131) are structurally similar but possess a distinct UV absorbance and
mass shift.[2][3]

e Mass Shift Check:
o 1-Ethyl-3-methylurea: MW 102.[2][3][4]
o N-Nitroso analog: MW 131 (+29 Da for NO group).[2][3]
o UV detection:
o Ureas have weak UV absorbance (<210 nm).[2][3]
o Nitrosoureas have a distinct absorption band around 230-240 nm due to the
chromophore.[2][3]
Risk Mitigation:

» Avoid Nitrites: Ensure no sodium nitrite or nitrous acid is present during the workup of
reactions involving 1-Ethyl-3-methylurea to prevent in situ formation of carcinogens.[2][3]
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o Storage: Store in sealed containers to prevent absorption of atmospheric moisture, which
can facilitate hydrolysis.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594511/docs#technical-monograph-1-ethyl-3-
methylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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